4-Chloro-5-(difluoromethyl)-2-fluorothiazole

Specification

• CAS No.: 105315-45-5
• Molecular Formula: C4HClF3NS
• Molecular Weight: 187.57 g/mol
• IUPAC Name: 4-chloro-5-(difluoromethyl)-2-fluoro-1,3-thiazole
• Standard InChI: InChI=1S/C4HClF3NS/c5-2-1(3(6)7)10-4(8)9-2/h3H
• Standard InChI Key: WZFWCOBEUARLKV-UHFFFAOYSA-N
• SMILES: C1(=C(N=C(S1)F)Cl)C(F)F
• Canonical SMILES: C1(=C(N=C(S1)F)Cl)C(F)F

Introduction

4-Chloro-5-(difluoromethyl)-2-fluorothiazole is a synthetic organic compound belonging to the thiazole family, which is a class of five-membered heterocyclic compounds containing sulfur and nitrogen. This compound is characterized by its molecular formula, C4HClF3NS, and its CAS number is 105315-45-5. The presence of chlorine, fluorine, and difluoromethyl groups in its structure contributes to its unique chemical and physical properties, making it a valuable intermediate in pharmaceutical and biochemical research.

Synthesis and Preparation

The synthesis of 4-Chloro-5-(difluoromethyl)-2-fluorothiazole typically involves multi-step chemical reactions. While specific synthesis protocols for this compound are not detailed in the available literature, similar thiazole derivatives are often prepared through condensation reactions involving appropriate precursors such as chloroacetaldehyde and thiourea derivatives, followed by halogenation and fluorination steps.

Safety and Handling

Handling and storage of 4-Chloro-5-(difluoromethyl)-2-fluorothiazole require careful consideration due to its potential reactivity and toxicity. It is essential to follow standard laboratory safety protocols, including the use of protective equipment and adherence to recommended storage conditions. Specific safety data sheets (SDS) should be consulted for detailed handling instructions.